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cat. No.: B3329601

Sodium Benzo[d]thiazole-2-sulfinate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium benzo[d]thiazole-2-sulfinate is a versatile organic compound that has garnered
interest in various fields, particularly in synthetic chemistry and potentially in drug discovery. As
a member of the benzothiazole and sulfinate salt families, it exhibits unique chemical properties
that make it a valuable building block for the synthesis of more complex molecules. This
technical guide provides an in-depth overview of the physical and chemical properties of
sodium benzo[d]thiazole-2-sulfinate, detailed experimental protocols for its synthesis and
analysis, and an exploration of its reactivity.

Core Physical and Chemical Properties

The fundamental properties of sodium benzo[d]thiazole-2-sulfinate are summarized below.
These properties are essential for its handling, characterization, and application in research
and development.
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Property Value Source(s)
Molecular Formula C7HaNNaO:2S:2 [1]
Molecular Weight 221.2 g/mol [1]

IUPAC Name sod.ium 1,3-benzothiazole-2- o

sulfinate

CAS Number 61073-62-9 [1]
Appearance Solid

Solubility Water soluble [2]

Keep in a dark place, inert
Storage Conditions atmosphere, room

temperature.

- Stable at room temperature for
Stability _ [3]
prolonged periods.

Molar Absorptivity €=1826 M~ cm~tat 310 nm [2]

Note: Experimental values for melting point and specific solubility in various solvents are not
readily available in the reviewed literature.

Synthesis and Characterization

The synthesis of sodium benzo[d]thiazole-2-sulfinate can be achieved through a multi-step
process starting from the commercially available benzothiazole disulfide. The general synthetic
workflow is outlined below.

NBS, DCM/MeOH =(Methyl Benzo[d]thiazole-2-sulfinate) NaOH, THF/H20 =( )

Click to download full resolution via product page

Caption: Synthetic workflow for sodium benzo[d]thiazole-2-sulfinate.
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Experimental Protocols

1. Synthesis of Methyl Benzo[d]thiazole-2-sulfinate[3]

» Materials: Benzothiazole disulfide, N-bromosuccinimide (NBS), Dichloromethane (DCM),
Methanol (MeOH).

e Procedure:

o

Dissolve benzothiazole disulfide in a 1:1 (v/v) mixture of dichloromethane and methanol.
o Add 5 equivalents of N-bromosuccinimide (NBS) to the solution.

o Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography.

o Upon completion, the reaction mixture is worked up by washing with aqueous solutions to
remove unreacted NBS and succinimide.

o The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure.

o The crude product is purified by flash column chromatography to yield methyl
benzo[d]thiazole-2-sulfinate.

2. Synthesis of Sodium Benzo[d]thiazole-2-sulfinate[3]

e Materials: Methyl benzo[d]thiazole-2-sulfinate, Sodium hydroxide (NaOH), Tetrahydrofuran
(THF), Water.

e Procedure:

o Dissolve the purified methyl benzo[d]thiazole-2-sulfinate in a mixture of tetrahydrofuran
and water.

o Add one equivalent of sodium hydroxide.
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o Stir the mixture at room temperature. The hydrolysis can be monitored by the
disappearance of the starting material using TLC or HPLC.

o Upon completion, the tetrahydrofuran is removed under reduced pressure.

o The aqueous solution is then lyophilized or carefully evaporated to dryness to yield
sodium benzo[d]thiazole-2-sulfinate as a solid.

3. Analytical Characterization: High-Performance Liquid Chromatography (HPLC)[2]
 Instrumentation: A standard HPLC system equipped with a UV detector is suitable.
e Column: A Thermo RP C18 column (100 x 4.6 mm, 5 um particle size) or equivalent.

» Mobile Phase: A gradient of methanol in water. For example, starting with 30% methanol in
water and increasing to 95% methanol in water over 15 minutes.

e Flow Rate: 1.0 mL/min.

e Injection Volume: 20 pL.

» Detection: UV absorbance at 255 nm.

o Expected Retention Time: Approximately 1.44 minutes under the specified conditions.[2]

Chemical Reactivity

Sodium benzo[d]thiazole-2-sulfinate, as a sulfinate salt, can exhibit versatile reactivity, acting
as a nucleophile, an electrophile, or a radical precursor depending on the reaction conditions.

[4]

Nucleophilic Reactivity

The sulfinate anion is a potent nucleophile and can participate in various substitution and
addition reactions. A general representation of its nucleophilic character is the reaction with an
electrophile (E*).
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(Sodium Benzo[d]thiazole-2-su|finate)
_>
Substituted Benzothiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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